5-[(4-Chlorobenzyl)oxy]-1-methyl-1H-pyrazol-4-carbaldehyde

• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)methoxy]-1-methylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C12H11ClN2O2/c1-15-12(10(7-16)6-14-15)17-8-9-2-4-11(13)5-3-9/h2-7H,8H2,1H3
• InChI Key: SVILNZALUUGNAH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C=O)OCC2=CC=C(C=C2)Cl

Description

5-[(4-Chlorobenzyl)oxy]-1-methyl-1H-pyrazol-4-carbaldehyde is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under cooling in an ice bath, potassium tert-butoxide (217 mg) was added to a tetrahydrofuran (2.8 mL) solution of 4-chlorobenzyl alcohol (217 mg), and the obtained solution was then stirred for 20 minutes. Under cooling in an ice bath, 5-chloro-1-methyl-1H-pyrazol-4-carbaldehyde (200 mg) was added to the reaction solution, and the obtained solution was then stirred for 3 hours. Thereafter, water was added to the reaction solution, and the obtained mixture was then extracted with ethyl acetate. The organic layer was washed with a saturated saline, and was then dried over anhydrous magnesium sulfate, followed by vacuum concentration. The residue was purified by column chromatography (silica gel cartridge, hexane:ethyl acetate=80:20 to 60:40), so as to obtain the title compound (127 mg) in the form of a colorless oily substance.